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Compound of Interest |

4,4
Compound Name: (Hexafluoroisopropylidene)diphtha
lic anhydride

Cat. No.: B093865

\ J

An In-Depth Technical Guide to the Physical and Chemical Properties of 4,4'-
(Hexafluoroisopropylidene)diphthalic Anhydride (6FDA)

CAS Number: 1107-00-2

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA), a key monomer
in the synthesis of high-performance polyimides. This document is intended for researchers,
scientists, and professionals in the fields of materials science and drug development.

Chemical Identity and Molecular Properties

6FDA is an aromatic dianhydride characterized by the presence of a hexafluoroisopropylidene
group, which imparts unique properties to the polymers derived from it.[1][2]
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Property Value Source
Molecular Formula C19H6F606 [2][3]
Molecular Weight 444.24 g/mol [1][3]
White to off-white or pale
Appearance ]
yellow crystalline powder
5-[2-(1,3-dioxo-2-benzofuran-
5-y)-1,1,1,3,3,3-
IUPAC Name
hexafluoropropan-2-yl]-2-
benzofuran-1,3-dione
2,2-Bis(3,4-
dicarboxyphenyl)hexafluoropro
Synonyms pane dianhydride, 4,4'-

(Hexafluoroisopropylidene)bis(

phthalic anhydride)

Physicochemical Properties

The physical and chemical properties of 6FDA are crucial for its application in polymer
synthesis. These properties influence its reactivity, processability, and the characteristics of the
resulting materials.

Thermal Properties

The thermal stability of 6FDA is a key attribute, contributing to the high thermal resistance of
the polyimides synthesized from it.
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Property Value Source
Melting Point 244-247 °C [3]
Boiling Point (Predicted) 494.5 £ 45.0 °C at 760 mmHg

Glass Transition Temperature
(Tg) of 6FDA-based Generally above 250 °C [4]

Polyimides

Thermal Decomposition (5%
weight loss) of 6FDA-based Exceeding 500 °C [4]

Polyimides

Solubility

6FDA exhibits good solubility in a variety of organic solvents, which is advantageous for
polymerization reactions and processing.[4]

Solvent Solubility Source
Hydrolyzes to the
Water corresponding tetracarboxylic [4]
acid
Acetone Soluble
Acetonitrile (hot) Soluble
N-Methyl-2-pyrrolidone (NMP) Soluble [5]
Dimethylacetamide (DMAC) Soluble
Dimethylformamide (DMF) Soluble [6]
Tetrahydrofuran (THF) Soluble

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical
properties of 6FDA.
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Melting Point Determination

The melting point of 6FDA is determined using a capillary melting point apparatus.

Protocol:

A small amount of the crystalline 6FDA powder is packed into a capillary tube to a height of
2-3 mm.[7]

e The capillary tube is placed in a melting point apparatus.[7]

o The sample is heated at a steady rate until the temperature is approximately 15-20°C below
the expected melting point.

e The heating rate is then reduced to 1-2°C per minute to ensure accurate measurement.[7]

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded as the melting range.[7]

Thermal Analysis: Differential Scanning Calorimetry
(DSC)

DSC is employed to determine the glass transition temperature (Tg) of polyimides derived from
6FDA.

Protocol:

o A small, known weight of the 6FDA-based polyimide sample (typically 5-10 mg) is
hermetically sealed in an aluminum pan.[8]

e An empty sealed pan is used as a reference.[8]
o The sample and reference are placed in the DSC cell.

e The temperature is typically ramped at a heating rate of 10°C/min under a nitrogen
atmosphere.[5]
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e The heat flow to the sample is measured as a function of temperature, and the glass

transition is observed as a step change in the baseline of the DSC thermogram.[8]

Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability and decomposition temperature of 6FDA and its

derived polyimides.

Protocol:

A known weight of the sample (typically 5-10 mg) is placed in a TGA crucible.[9]
The crucible is placed on a sensitive microbalance within the TGA furnace.

The sample is heated at a controlled rate, commonly 10 K/min, under an inert atmosphere
such as nitrogen.[10]

The weight of the sample is continuously monitored as a function of temperature.

The temperature at which a specific percentage of weight loss occurs (e.g., 5%) is
determined from the TGA curve and is indicative of the onset of decomposition.[4]

Spectroscopic Analysis: 'H-NMR Spectroscopy

IH-NMR spectroscopy is used to confirm the chemical structure of 6FDA and its derivatives.

Protocol:

A small amount of the 6FDA sample is dissolved in a deuterated solvent, such as dimethyl
sulfoxide-de (DMSO-de).[5]

The solution is transferred to an NMR tube.

The H-NMR spectrum is acquired using a spectrometer, for example, a 300 MHz
instrument.[5]

The chemical shifts, integration, and splitting patterns of the proton signals are analyzed to
confirm the molecular structure.
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Spectroscopic Analysis: Fourier-Transform Infrared (FT-
IR) Spectroscopy

FT-IR spectroscopy is utilized to identify the functional groups present in 6FDA.
Protocol:

e A small amount of the 6FDA powder is mixed with dry potassium bromide (KBr) and pressed
into a thin, transparent pellet.

» Alternatively, the spectrum can be obtained using an Attenuated Total Reflectance (ATR)
accessory by placing the powder directly on the ATR crystal.

e Abackground spectrum of the empty sample holder or clean ATR crystal is recorded.[11]

e The sample is placed in the spectrometer, and the FT-IR spectrum is recorded over a typical
range of 4000-400 cm~1.[12]

e The characteristic absorption bands corresponding to the anhydride and
hexafluoroisopropylidene groups are identified.

Synthesis of 6FDA

The synthesis of 6FDA typically involves a multi-step process starting from hexafluoroacetone
and xylene.

Caption: Synthesis pathway of 6FDA from hexafluoroacetone and o-xylene.

Applications

6FDA is a crucial monomer for the synthesis of high-performance fluorinated polyimides.[2]
These polymers exhibit a unique combination of properties including high thermal stability,
excellent chemical resistance, low dielectric constant, and high gas permeability, making them
suitable for a wide range of advanced applications:

o Gas Separation Membranes: For the separation of gases such as CO2/CHas and O2/Nz.[1]
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e Microelectronics: As insulating layers and passivation coatings in integrated circuits and
flexible displays.[1]

o Aerospace and Defense: In applications requiring high-temperature resistance and durability.

[2]

» Optical Materials: Due to their high optical transparency.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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